2-Fluoro-4-methoxy-3-(methoxymethoxy)benzaldehyde
Overview
Description
“2-Fluoro-4-methoxy-3-(methoxymethoxy)benzaldehyde” is a chemical compound with the molecular formula C9H9FO3 . It has a molecular weight of 184.17 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H9FO3/c1-12-6-13-8-4-2-3-7 (5-11)9 (8)10/h2-5H,6H2,1H3 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 184.17 . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Crystallography and Structural Analysis
This compound has been utilized in crystallography to determine the structure of novel molecules. For instance, its derivatives have been crystallized to study their molecular conformations and interactions . The precise arrangement of atoms within these crystals can provide insights into the stability and reactivity of the compound, which is crucial for designing drugs and materials with desired properties.
Medicinal Chemistry
In medicinal chemistry, this compound serves as a precursor for synthesizing various pharmacologically active molecules. Its structural motif is often found in molecules with anti-inflammatory and neuroprotective properties . Researchers are exploring its derivatives for potential treatments of neurodegenerative diseases by inhibiting inflammatory pathways.
Organic Synthesis
The aldehyde group in 2-Fluoro-4-methoxy-3-(methoxymethoxy)benzaldehyde makes it a valuable building block in organic synthesis. It can undergo various chemical reactions, such as the Claisen–Schmidt condensation, to create complex molecules with diverse biological activities .
Safety and Hazards
The safety information available indicates that “2-Fluoro-4-methoxy-3-(methoxymethoxy)benzaldehyde” may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do (P305+P351+P338) .
properties
IUPAC Name |
2-fluoro-4-methoxy-3-(methoxymethoxy)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FO4/c1-13-6-15-10-8(14-2)4-3-7(5-12)9(10)11/h3-5H,6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHCLOVRTFZLUQW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCOC1=C(C=CC(=C1F)C=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FO4 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.19 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
